N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-4-methoxybenzenesulfonamide

• IUPAC Name: N-[2-(3,5-dimethyl-4-thiophen-3-ylpyrazol-1-yl)ethyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C18H21N3O3S2/c1-13-18(15-8-11-25-12-15)14(2)21(20-13)10-9-19-26(22,23)17-6-4-16(24-3)5-7-17/h4-8,11-12,19H,9-10H2,1-3H3
• InChI Key: GACHYPDYDIFMPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNS(=O)(=O)C2=CC=C(C=C2)OC)C)C3=CSC=C3
• Molecular Formula: C18H21N3O3S2
• Molecular Weight: 391.5 g/mol
• CAS No.: 2034556-77-7

Description

N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C18H21N3O3S2 and its molecular weight is 391.5. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

One significant application of compounds related to N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-4-methoxybenzenesulfonamide lies in the field of photodynamic therapy (PDT) for cancer treatment. A study by Pişkin, Canpolat, and Öztürk (2020) synthesized and characterized a new zinc phthalocyanine substituted with new benzenesulfonamide derivative groups. This compound exhibited good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, crucial for Type II mechanisms in PDT. The research suggests its potential as a Type II photosensitizer for cancer treatment, highlighting the importance of such compounds in developing new therapeutic options (Pişkin, Canpolat, & Öztürk, 2020).

Anti-inflammatory and Anticancer Properties

Another study focused on the synthesis and characterization of celecoxib derivatives, including sulfonamide compounds similar to the one , as potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. The research found that certain compounds exhibited anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain, compared to controls or celecoxib. Additionally, some derivatives displayed modest inhibition of HCV NS5B RdRp activity, suggesting a potential for development into therapeutic agents (Küçükgüzel et al., 2013).

Anticancer and Carbonic Anhydrase Inhibition

Gul et al. (2016) synthesized a series of new benzenesulfonamides that were tested for their cytotoxicity, tumor specificity, and potential as carbonic anhydrase inhibitors. Some derivatives showed interesting cytotoxic activities and strong inhibition of human cytosolic isoforms hCA I and II. These findings indicate the potential of such sulfonamide compounds in anti-tumor activity studies and as carbonic anhydrase inhibitors, demonstrating their versatility in therapeutic applications (Gul et al., 2016).